N-(2-tert-butyl-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-(4-methoxyphenyl)acetamide

• IUPAC Name: N-(2-tert-butyl-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C18H23N3O3S/c1-18(2,3)21-17(14-10-25(23)11-15(14)20-21)19-16(22)9-12-5-7-13(24-4)8-6-12/h5-8H,9-11H2,1-4H3,(H,19,22)
• InChI Key: HXBGQXWIZZFVDM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C(=C2CS(=O)CC2=N1)NC(=O)CC3=CC=C(C=C3)OC
• Molecular Formula: C18H23N3O3S
• Molecular Weight: 361.5 g/mol

Description

N-(2-tert-butyl-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C18H23N3O3S and its molecular weight is 361.46. The purity is usually 95%.
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Scientific Research Applications

Chemoselective Acetylation in Drug Synthesis

One study focuses on chemoselective monoacetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, a key intermediate for the synthesis of antimalarial drugs. This process, facilitated by immobilized lipase, highlights the importance of selective acetylation techniques in the development of pharmaceutical compounds (Magadum & Yadav, 2018).

Structural Analysis and Hydrogen Bonding

Research on substituted N-benzyl-N-(3-tert-butyl-1-phenyl-1H-pyrazol-5-yl)acetamides demonstrates the significance of hydrogen-bonding patterns in dictating molecular structures and interactions. Such studies can aid in understanding the behavior of related compounds in biological systems or as part of larger molecular assemblies (López et al., 2010).

Pharmacological Potential of Pyrazole Derivatives

Investigations into 1,3,4-oxadiazole and pyrazole derivatives for their pharmacological potential, including toxicity assessment, tumor inhibition, and anti-inflammatory actions, provide a framework for exploring the therapeutic applications of complex organic compounds. This research underscores the potential of structurally similar compounds in drug development and disease treatment (Faheem, 2018).

Antioxidant Activity of Coordination Complexes

A study on pyrazole-acetamide derivatives in Co(II) and Cu(II) coordination complexes reveals the effect of hydrogen bonding on self-assembly processes and their antioxidant activity. This highlights the role of such compounds in developing novel antioxidants with potential health benefits (Chkirate et al., 2019).